Cas no 2013218-49-8 (3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene)

• Product Name: 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene
• CAS No: 2013218-49-8
• MF: C₉H₁₀BrClS
• MW: 265.597699642181
• CID: 5285603
• PubChem ID: 165445583
• Update Time: 2025-06-11

3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene Chemical and Physical Properties

Names and Identifiers

• EN300-678444
• 3-{[1-(bromomethyl)cyclopropyl]methyl}-2-chlorothiophene
• 2013218-49-8
• 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene

• Inchi： 1S/C9H10BrClS/c10-6-9(2-3-9)5-7-1-4-12-8(7)11/h1,4H,2-3,5-6H2
• InChI Key： OLAHRAGWWLOHQA-UHFFFAOYSA-N
• SMILES： BrCC1(CC2=C(SC=C2)Cl)CC1

Computed Properties

• Exact Mass: 263.93751g/mol
• Monoisotopic Mass: 263.93751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene

Comprehensive Overview of 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene (CAS No. 2013218-49-8)

3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene (CAS No. 2013218-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl ring and a thiophene backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel small-molecule inhibitors and heterocyclic compounds.

The compound's bromomethyl and chlorothiophene functional groups contribute to its reactivity, enabling diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as scientists seek efficient pathways to reduce waste and improve atom economy. Recent studies highlight its role in cross-coupling reactions, a hot topic in organic chemistry due to their importance in constructing complex molecular architectures.

In the context of AI-driven drug design, 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene has emerged as a key building block for virtual screening libraries. Computational chemists frequently search for CAS No. 2013218-49-8 when designing fragment-based drug discovery campaigns. Its balanced lipophilicity and molecular weight make it an attractive candidate for lead optimization workflows, addressing the growing demand for bioisosteres in medicinal chemistry.

The agrochemical industry has also shown interest in this compound, particularly for developing next-generation crop protection agents. Its thiophene moiety is known to interact with biological targets in pests, while the cyclopropyl group enhances metabolic stability—a critical factor in addressing resistance issues. This dual functionality positions it as a promising candidate for precision agriculture solutions, a trending topic among researchers and farmers alike.

From a synthetic perspective, 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene offers advantages in scalable manufacturing processes. Its crystalline nature facilitates purification, while the bromomethyl group serves as an excellent handle for further derivatization. These properties are particularly relevant to the pharmaceutical industry's focus on continuous flow chemistry and process intensification—areas receiving substantial investment in 2024.

Analytical characterization of CAS No. 2013218-49-8 reveals excellent stability under standard storage conditions, making it suitable for long-term research projects. Advanced techniques like NMR spectroscopy and mass spectrometry confirm its high purity, addressing the pharmaceutical industry's stringent quality requirements. This reliability explains why it's frequently referenced in method development studies for heterocyclic compound analysis.

The environmental fate of 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene has become a subject of recent investigation, aligning with global concerns about chemical sustainability. Preliminary biodegradation studies suggest favorable environmental profiles compared to traditional halogenated compounds—an important consideration for researchers prioritizing green chemistry principles in their work.

In material science applications, the compound's thiophene-chlorine interaction has shown potential for modifying electronic properties in organic semiconductors. This application taps into the booming interest in flexible electronics and organic photovoltaics, where researchers are actively searching for novel π-conjugated systems with tunable characteristics.

Safety assessments of CAS No. 2013218-49-8 indicate it can be handled with standard laboratory precautions, making it accessible to academic and industrial researchers. This accessibility contributes to its growing presence in high-throughput screening platforms and combinatorial chemistry approaches—two methodologies revolutionizing modern drug discovery pipelines.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, 3-{[1-(Bromomethyl)cyclopropyl]methyl}-2-chlorothiophene remains at the forefront of innovation. Its balanced molecular properties and synthetic versatility position it as a valuable tool for addressing current challenges in medicinal chemistry, agrochemical development, and advanced materials research.